Cas no 63845-33-0 (N-Cbz-4-piperidinepropionicacid)

N-Cbz-4-piperidinepropionicacid Properties

Names and Identifiers

• 3-(1-((Benzyloxy)carbonyl)piperidin-4-yl)propanoic acid
• 1-[(phenylmethoxy)carbonyl]-4-Piperidinepropanoic acid
• 3-(1-phenylmethoxycarbonylpiperidin-4-yl)propanoic acid
• N-CBZ-4-PIPERIDINEPROPIONIC ACID
• 3-(1-(benzyloxycarbonyl)piperidin-4-yl)propanoic acid
• AK115655
• 3-{1-[(benzyloxy)carbonyl]piperidin-4-yl}propanoic acid
• 1-Cbz-4-Piperidinepropionic Acid
• NZTJJLCAFTZAGK-UHFFFAOYSA-N
• 9778AB
• RL04432
• N-CBZ-4-PIPERIDINEPROPANOIC ACID
• 3-(N-Cbz-piperidin-4-yl)propionic acid
• AM101064
• AJ-
• SCHEMBL6823133
• 1-[(phenylmethoxy)carbonyl]-4-piperdinepropanoic acid
• DS-4255
• 3-(1-Cbz-4-piperidyl)propanoic Acid
• SY105567
• 63845-33-0
• CS-0060540
• A834554
• AKOS011500009
• 4-(2-Carboxy-ethyl)-piperidine-1-carboxylic acid benzyl ester
• DTXSID10432459
• 3-(1-phenylmethoxycarbonyl-4-piperidinyl)propanoic acid
• MFCD02179010
• FT-0653281
• J-510403
• EN300-121238
• 3-(1-benzyloxycarbonyl-4-piperidyl)propionic acid
• SB43698
• (2E)-3-[4-(3-Methylbutoxy)phenyl]acrylicacid
• I10527
• DB-031526
• +Expand

• MDL： MFCD02179010
• InChIKey： NZTJJLCAFTZAGK-UHFFFAOYSA-N
• Inchi： 1S/C16H21NO4/c18-15(19)7-6-13-8-10-17(11-9-13)16(20)21-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2,(H,18,19)
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N1C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 291.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 291.14705815g/mol
• Heavy Atom Count: 21
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 2.83790
• PSA: 66.84000
• Refractive Index: 1.547
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available

N-Cbz-4-piperidinepropionicacid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

N-Cbz-4-piperidinepropionicacid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%